N,N-dibutyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N,N-dibutyl-2-[[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H24N4O4S/c1-3-5-11-21(12-6-4-2)16(23)13-27-18-20-19-17(26-18)14-7-9-15(10-8-14)22(24)25/h7-10H,3-6,11-13H2,1-2H3
• InChI Key: DUJCDIVUGFZFLG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C(=O)CSC1=NN=C(O1)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H24N4O4S
• Molecular Weight: 392.5 g/mol

Description

N,N-dibutyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of the enzyme carbonic anhydrase, which plays a crucial role in various physiological processes.

Mechanism of Action

N,N-dibutyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide acts as a competitive inhibitor of carbonic anhydrase. It binds to the active site of the enzyme and prevents the conversion of carbon dioxide and water to bicarbonate and protons. This results in a decrease in the concentration of bicarbonate ions in the body, which can have various physiological effects.
Biochemical and Physiological Effects:
The inhibition of carbonic anhydrase by N,N-dibutyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide can have various biochemical and physiological effects. It has been shown to decrease intraocular pressure in the eye, which can be beneficial in the treatment of glaucoma. It can also have anticonvulsant effects, which can be useful in the treatment of epilepsy. In addition, it has been shown to inhibit the growth of cancer cells, making it a potential anticancer agent.

Advantages and Limitations for Lab Experiments

One of the advantages of N,N-dibutyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is its potency as a carbonic anhydrase inhibitor. It has been shown to have a higher inhibitory activity than other carbonic anhydrase inhibitors such as acetazolamide. However, it also has some limitations. It is a relatively complex compound to synthesize, and its yield is not very high. In addition, its solubility in water is limited, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the research on N,N-dibutyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide. One area of interest is its potential use as an anticancer agent. Further studies are needed to determine its efficacy in different types of cancer and to identify the mechanisms of its anticancer activity. Another area of research is the development of more efficient synthesis methods for the compound. This could lead to increased availability and lower costs, making it more accessible for research purposes. Finally, the potential use of N,N-dibutyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide in the treatment of other diseases such as osteoporosis and Alzheimer's disease could also be explored.
Conclusion:
N,N-dibutyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is a chemical compound that has shown great potential as a carbonic anhydrase inhibitor. Its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential in the treatment of various diseases and to develop more efficient synthesis methods.

Scientific Research Applications

N,N-dibutyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been extensively studied for its potential use as a carbonic anhydrase inhibitor. Carbonic anhydrase is an enzyme that catalyzes the reversible conversion of carbon dioxide and water to bicarbonate and protons. It plays a crucial role in various physiological processes such as respiration, acid-base balance, and bone resorption. Inhibition of carbonic anhydrase has been shown to have therapeutic potential in the treatment of diseases such as glaucoma, epilepsy, and cancer.